Cas no 80970-02-1 (L-Leucine, N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-)

• Product name: L-Leucine, N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-
• CAS No: 80970-02-1
• MF: C₁₈H₂₅NO₄S
• MW: 351.460404157639
• CID: 704714
• PubChem ID: 12773723

L-Leucine, N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-
• (2S)-2-[[2-(acetylsulfanylmethyl)-3-phenylpropanoyl]amino]-4-methylpentanoic acid
• N-{2-[(Acetylsulfanyl)methyl]-3-phenylpropanoyl}-L-leucine
• DTXSID60509529
• 80970-02-1
• SCHEMBL7324192

• Inchi： InChI=1S/C18H25NO4S/c1-12(2)9-16(18(22)23)19-17(21)15(11-24-13(3)20)10-14-7-5-4-6-8-14/h4-8,12,15-16H,9-11H2,1-3H3,(H,19,21)(H,22,23)/t15?,16-/m0/s1
• InChI Key： RGPKQCAIIZAYCC-LYKKTTPLSA-N
• SMILES： CC(C)CC(C(=O)O)NC(=O)C(CC1=CC=CC=C1)CSC(=O)C

Computed Properties

• Exact Mass: 351.15042945g/mol
• Monoisotopic Mass: 351.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: 2.4